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Compound of Interest

Compound Name: GDC-0339

Cat. No.: B607617 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

and stability of small molecules like GDC-0339 is critical for ensuring experimental

reproducibility and the integrity of results. GDC-0339, a potent and orally bioavailable pan-Pim

kinase inhibitor, has shown promise in the context of multiple myeloma treatment.[1][2][3][4][5]

[6] This document provides detailed application notes and protocols for the proper handling of

GDC-0339 in Dimethyl Sulfoxide (DMSO), a common solvent for such compounds.

GDC-0339 Overview
GDC-0339 is a small molecule inhibitor targeting all three isoforms of the Pim kinase family

(Pim-1, Pim-2, and Pim-3).[1][2][3] These serine/threonine kinases are implicated in cell

survival, proliferation, and differentiation, making them attractive targets for cancer therapy.

Property Value

Molecular Weight 465.50 g/mol [1][2][3][7]

Molecular Formula C₂₀H₂₂F₃N₇OS[1][2][3][7]

Primary Target pan-Pim Kinase

Solubility in DMSO
GDC-0339 exhibits good solubility in DMSO. However, it is crucial to use high-quality,

anhydrous (or newly opened) DMSO, as the solvent is hygroscopic and absorbed water can
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significantly impact the solubility of the compound.[3]

Parameter Value Source

Solubility
≥ 52 mg/mL (equivalent to

111.71 mM)
[1][3][7]

Solubility
50 mg/mL (equivalent to

107.41 mM)
[2]

Recommendation
Sonication is recommended to

aid dissolution.
[2]

Stability and Storage of GDC-0339 in DMSO
Proper storage of GDC-0339 stock solutions in DMSO is paramount to maintaining its chemical

integrity and biological activity. Avoid repeated freeze-thaw cycles as this can lead to

degradation of the compound.[8] It is best practice to aliquot the stock solution into single-use

volumes.

Storage Condition Duration Source

-80°C Up to 2 years [3]

-80°C Up to 1 year [2]

-80°C Up to 6 months [7][8]

-20°C Up to 1 year [3]

-20°C Up to 1 month [7][8]

0 - 4°C Up to 1 month [1]

Note: While some sources indicate stability for up to a year or more at -20°C or -80°C, it is

generally advisable to use prepared solutions as soon as possible.[9] Long-term storage of any

compound in DMSO can lead to degradation.[10]
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Preparation of a GDC-0339 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GDC-0339 in DMSO.

Materials:

GDC-0339 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Calculate the required mass of GDC-0339:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 465.50 mg/mmol = 4.655 mg

Weigh GDC-0339:

Carefully weigh out the calculated mass of GDC-0339 powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add the desired volume of DMSO to the tube containing the GDC-0339 powder.

Dissolve the compound:

Vortex the solution for 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2]

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Start Step 1: Weigh Compound Step 2: Add Solvent Step 3: Dissolve
Step 4: Aliquot & Store End

Start Weigh GDC-0339 Powder Add Anhydrous DMSO Vortex Sonicate (if needed)
Check for complete dissolution

Aliquot into single-use tubes

If fully dissolved

Store at -20°C or -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for GDC-0339 Stock Solution Preparation.

Dilution of GDC-0339 Stock Solution for Cell-Based
Assays
This protocol describes the dilution of a DMSO stock solution of GDC-0339 for use in cell

culture experiments. It is important to minimize the final concentration of DMSO in the cell

culture medium, as it can be toxic to cells at higher concentrations (typically >0.5%).

Materials:

GDC-0339 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes
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Procedure:

Thaw the stock solution:

Thaw a single-use aliquot of the GDC-0339 stock solution at room temperature.

Prepare intermediate dilutions (if necessary):

Depending on the final desired concentration, it may be necessary to perform one or more

serial dilutions in cell culture medium.

Prepare the final working solution:

Add the appropriate volume of the GDC-0339 stock or intermediate dilution to the final

volume of cell culture medium.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock solution,

add 1 µL of the stock solution to 999 µL of cell culture medium.

Mix and use immediately:

Gently mix the final working solution by pipetting up and down.

Use the freshly prepared working solution for your experiment.

Signaling Pathway
GDC-0339 inhibits the Pim kinases, which are downstream effectors of various signaling

pathways, including the JAK/STAT and PI3K/AKT pathways. By inhibiting Pim kinases, GDC-
0339 can prevent the phosphorylation of downstream targets involved in cell survival and

proliferation, such as BAD and p27.
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Caption: Simplified GDC-0339 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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